Cas no 27241-00-5 (19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methylene- (9CI))

• Product Name: 19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methylene- (9CI)
• CAS No: 27241-00-5
• MF: C₂₃H₂₇ClO₄
• MW: 402.911086320877
• CID: 256976
• PubChem ID: 21123193
• Update Time: 2025-04-19

19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methylene- (9CI)
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-13-methyl-16-methylidene-3-oxo-2,8,9,10,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 19-Norpregna-4,6-diene-3,20-dione, 6-chloro-17-hydroxy-16-methylene-, acetate
• DTXSID10181697
• 27241-00-5
• 6-Chloro-16-methylene-17alpha-hydroxy-19-nor-4,6-pregnadiene-3,20-dione 17-acetate
• 19-Norpregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-chloro-16-methylene-

• Inchi： 1S/C23H27ClO4/c1-12-9-20-18-11-21(24)19-10-15(27)5-6-16(19)17(18)7-8-22(20,4)23(12,13(2)25)28-14(3)26/h10-11,16-18,20H,1,5-9H2,2-4H3/t16-,17-,18-,20+,22+,23+/m1/s1
• InChI Key： CXBDQJRTWAUYTC-GHFFCTKXSA-N
• SMILES： ClC1C2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)[C@@](C(C)=O)(C(=C)C[C@H]3[C@@H]2C=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 402.15991
• Monoisotopic Mass: 402.159787
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 3

Experimental Properties

• Density: 1.24
• Boiling Point: 521.9°C at 760 mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.569
• PSA: 60.44